Cas no 18865-48-0 (Actinomycin V (8CI,9CI))

Actinomycin V (8CI,9CI) structure

Product Name:Actinomycin V (8CI,9CI)

CAS No:18865-48-0

MF:C₆₂H₈₄N₁₂O₁₇

MW:1269.40057563782

CID:221672

PubChem ID:159855

Update Time:2025-10-28

Actinomycin V (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

- Actinomycin V (8CI,9CI)
- ACTINOMYCIN V
- [A3-(4-oxo-L-proline)]-actinomycin-D
- 3a-(4-oxo-l-proline)-actinomycin
- 3h-phenoxazine,actinomycindderiv.
- 5'-(Methylthio-d3)adenosine
- 5'-Deoxy(Methylthio-d3)adenosine
- 5'-S-(Methyl-d3)thioadenosine
- ACTINOMYCIN X2
- actinomycin-V
- NSC 335422-d3
- ACTINOMYCIN V hplc
- Actinomycin D, 3A-(4-oxo-L-proline)-
- NSC-175006
- AKOS004902752
- NSC175006
- EINECS 242-636-3
- HB3736
- 2-amino-4,6-dimethyl-3-oxo-1-N-[7,11,14-trimethyl-2,5,9,12,15,18-hexaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]-9-N-[7,11,14-trimethyl-2,5,9,12,15-pentaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]phenoxazine-1,9-dicarboxamide
- 18865-48-0
- 1H-Pyrrolo(2,1-i)(1,4,7,10,13)oxatetraazacyclohexadecine, cyclic peptide deriv.
- v.
- HY-125747
- CHEMBL4287110
- 2-amino-4,6-dimethyl-3-oxo-1-N-[(3R,6S,7R,10S,16S)-7,11,14-trimethyl-2,5,9,12,15,18-hexaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]-9-N-[(3R,6S,7R,10S,16S)-7,11,14-trimethyl-2,5,9,12,15-pentaoxo-3,10-di(propan-2-yl)-8-oxa-1,4,11,14-tetrazabicyclo[14.3.0]nonadecan-6-yl]phenoxazine-1,9-dicarboxamide
- SR-01000872574
- CS-0093856
- SR-01000872574-1
- Inchi： 1S/C62H84N12O17/c1-26(2)42-59(85)73-21-17-18-36(73)57(83)69(13)24-38(76)71(15)48(28(5)6)61(87)89-32(11)44(55(81)65-42)67-53(79)35-20-19-30(9)51-46(35)64-47-40(41(63)50(78)31(10)52(47)91-51)54(80)68-45-33(12)90-62(88)49(29(7)8)72(16)39(77)25-70(14)58(84)37-22-34(75)23-74(37)60(86)43(27(3)4)66-56(45)82/h19-20,26-29,32-33,36-37,42-45,48-49H,17-18,21-25,63H2,1-16H3,(H,65,81)(H,66,82)(H,67,79)(H,68,80)
- InChI Key： GQZJMUMSSGCVFS-UHFFFAOYSA-N
- SMILES： O=C1C(C(C)C)NC(C(C(C)OC(C(C(C)C)N(C)C(CN(C)C(C2CCCN21)=O)=O)=O)NC(C1=CC=C(C)C2=C1N=C1C(=C(C)C(C(=C1C(NC1C(C)OC(C(C(C)C)N(C)C(CN(C)C(C3CC(CN3C(C(C(C)C)NC1=O)=O)=O)=O)=O)=O)=O)N)=O)O2)=O)=O

Computed Properties

Exact Mass: 1268.61000
Monoisotopic Mass: 1268.607739
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 19
Heavy Atom Count: 91
Rotatable Bond Count: 8
Complexity: 3120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 10
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 373
XLogP3: 2.8

Experimental Properties

Density: 1.0766 (rough estimate)
Melting Point: 250°C
Boiling Point: 849.22°C (rough estimate)
Flash Point: 807.4°C
Refractive Index: 1.6000 (estimate)
PSA: 377.05000
LogP: 1.55260

Actinomycin V (8CI,9CI) Security Information

Hazardous Material transportation number：UN 2811 6.1/PG 2
WGK Germany：3
Hazard Category Code： 26/27/28-63
Safety Instruction： S22; S36/37/39; S45
RTECS：AU2010000
Hazardous Material Identification：
Risk Phrases：R26/27/28; R63
Storage Condition：2-8°C

Actinomycin V (8CI,9CI) Pricemore >>

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